N-(4-(4-ethoxyphenyl)thiazol-2-yl)-2-(methylsulfonyl)benzamide

• IUPAC Name: N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-2-methylsulfonylbenzamide
• InChI: InChI=1S/C19H18N2O4S2/c1-3-25-14-10-8-13(9-11-14)16-12-26-19(20-16)21-18(22)15-6-4-5-7-17(15)27(2,23)24/h4-12H,3H2,1-2H3,(H,20,21,22)
• InChI Key: PSCSOYRJAMSMNL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC=CC=C3S(=O)(=O)C
• Molecular Formula: C19H18N2O4S2
• Molecular Weight: 402.5 g/mol

Description

N-(4-(4-ethoxyphenyl)thiazol-2-yl)-2-(methylsulfonyl)benzamide, also known as EMTB, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. EMTB is a small molecule that belongs to the class of benzamide derivatives and has been shown to exhibit potent anticancer activity in preclinical studies.

Scientific Research Applications

Anticancer Activity

Compounds similar to N-(4-(4-ethoxyphenyl)thiazol-2-yl)-2-(methylsulfonyl)benzamide have been synthesized and evaluated for their anticancer activity. For instance, derivatives of substituted N-phenylbenzamides showed moderate to excellent anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancer cells, indicating the potential of these compounds as anticancer agents (Ravinaik et al., 2021).

Cardiac Electrophysiological Activity

Research on N-substituted benzamide and benzene-sulfonamides revealed their potential as selective class III agents for cardiac electrophysiological modulation. These compounds demonstrated potency comparable to that of known clinical trial compounds, suggesting their use in treating arrhythmias (Morgan et al., 1990).

Antimicrobial and Antifungal Action

Derivatives of sulfonyl-substituted nitrogen-containing heterocyclic systems, including those similar to N-(4-(4-ethoxyphenyl)thiazol-2-yl)-2-(methylsulfonyl)benzamide, have shown significant antimicrobial and antifungal activities. These compounds exhibited sensitivity against both Gram-positive and Gram-negative bacteria, as well as antifungal activity against Candida albicans, highlighting their potential as antimicrobial and antifungal agents (Sych et al., 2019).

COVID-19 Drug Research

In the search for effective COVID-19 treatments, certain sulfonamides, closely related to the compound , have been investigated for their antimalarial activity and theoretical potential against SARS-CoV-2. These studies involve computational calculations and molecular docking, suggesting a possible role in COVID-19 drug development (Fahim & Ismael, 2021).